Cas no 2229533-03-1 (5-4-methyl-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine)

• Product Name: 5-4-methyl-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
• CAS No: 2229533-03-1
• MF: C₁₁H₉F₃N₂O
• MW: 242.197172880173
• CID: 5832493
• PubChem ID: 165633782
• Update Time: 2025-06-08

5-4-methyl-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-methyl-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
• 2229533-03-1
• EN300-1940809
• 5-[4-methyl-3-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine

• Inchi： 1S/C11H9F3N2O/c1-6-2-3-7(4-8(6)11(12,13)14)10-9(15)5-16-17-10/h2-5H,15H2,1H3
• InChI Key： QTGPIAAJBPYMMJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=C(C=NO2)N)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 242.06669740g/mol
• Monoisotopic Mass: 242.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų

Additional information on 5-4-methyl-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine

5-4-Methyl-3-(Trifluoromethyl)Phenyl-1,2-Oxazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 2229533-03-1, commonly referred to as 5-4-methyl-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a 1,2-oxazole ring substituted with a methyl group and a trifluoromethyl group at specific positions. The combination of these substituents imparts the compound with distinctive chemical properties, making it a valuable molecule in modern chemical research.

Recent studies have highlighted the potential of 5-4-methyl-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine as a precursor for the synthesis of various bioactive compounds. Its ability to undergo diverse chemical transformations has made it an attractive candidate for drug discovery programs. For instance, researchers have explored its role in the development of novel antimicrobial agents and anti-inflammatory drugs, where its structural flexibility plays a crucial role in achieving desired pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the 1,2-oxazole ring. This is followed by the introduction of the methyl and trifluoromethyl groups through carefully designed substitution reactions. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these processes. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure derivatives, which are highly sought after in pharmaceutical applications.

One of the most promising areas of research involving 5-4-methyl-3-(trifluoromethyl)phenyl-1,2-oxazol-4-amine is its application in agrochemicals. Studies have demonstrated that this compound exhibits potent activity against various plant pathogens, making it a potential candidate for fungicide development. Its ability to inhibit key enzymes involved in fungal metabolism has been extensively studied, with recent findings suggesting that it could serve as a lead compound for next-generation agricultural chemicals.

In addition to its practical applications, this compound has also been a subject of interest in fundamental chemical research. The electronic effects induced by the trifluoromethyl group have been extensively investigated, providing valuable insights into the relationship between molecular structure and reactivity. These studies have not only enhanced our understanding of heterocyclic chemistry but also paved the way for the design of novel compounds with tailored properties.

The global demand for compounds like 5-4-methyl-3-(trifluoromethyl)phenyl-1,2-Oxazol -4-Amine continues to grow, driven by advancements in biotechnology and increasing investments in R&D activities. As researchers delve deeper into its potential applications, it is anticipated that this compound will play an even more significant role in shaping the future of pharmaceuticals and agrochemicals.